Cas no 34025-29-1 (2-hydroxy-2-phenylacetaldehyde)

2-Hydroxy-2-phenylacetaldehyde is an organic compound featuring both hydroxyl and aldehyde functional groups attached to a phenyl-substituted carbon. This structure imparts reactivity useful in synthetic chemistry, particularly in the formation of chiral intermediates for pharmaceuticals and fine chemicals. The presence of adjacent hydroxyl and aldehyde groups enables participation in condensation and cyclization reactions, making it valuable for constructing heterocyclic frameworks. Its stability under controlled conditions allows for precise manipulation in multi-step syntheses. The compound is often employed in asymmetric synthesis due to its potential for stereocontrol. Proper handling is required due to its sensitivity to oxidation and moisture.

2-hydroxy-2-phenylacetaldehyde structure

34025-29-1 structure

Product Name:2-hydroxy-2-phenylacetaldehyde

CAS No:34025-29-1

MF:C₈H₈O₂

MW:136.147922515869

CID:308288

PubChem ID:169563

Update Time:2025-10-18

2-hydroxy-2-phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzeneacetaldehyde, a-hydroxy-
- 2-hydroxy-2-phenylacetaldehyde
- benzeneacetaldehyde, alpha-hydroxy-
- Hydroxy(phenyl)acetaldehyde
- DTXSID50955596
- SCHEMBL1041627
- 34025-29-1
- EN300-1601176
- AKOS014312026
- hydroxyphenylacetaldehyde
- 2-HYDROXY-2-PHENYL-ACETALDEHYDE
- Mandelaldehyde
- Inchi： 1S/C8H8O2/c9-6-8(10)7-4-2-1-3-5-7/h1-6,8,10H
- InChI Key： JCISRQNKHZNVHJ-UHFFFAOYSA-N
- SMILES： OC(C=O)C1C=CC=CC=1

Computed Properties

Exact Mass: 136.05244
Monoisotopic Mass: 136.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.155
Melting Point: 135-138 °C
Boiling Point: 237.3°Cat760mmHg
Flash Point: 96.8°C
Refractive Index: 1.549
PSA: 37.3

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1601176-0.05g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	0.05g	$600.0	2023-05-23
Enamine	EN300-1601176-0.1g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	0.1g	$628.0	2023-05-23
Enamine	EN300-1601176-0.25g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	0.25g	$657.0	2023-05-23
Enamine	EN300-1601176-0.5g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	0.5g	$685.0	2023-05-23
Enamine	EN300-1601176-1.0g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	1g	$714.0	2023-05-23
Enamine	EN300-1601176-2.5g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	2.5g	$1399.0	2023-05-23
Enamine	EN300-1601176-5.0g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	5g	$2070.0	2023-05-23
Enamine	EN300-1601176-10.0g	2-hydroxy-2-phenylacetaldehyde	34025-29-1	10g	$3069.0	2023-05-23
Enamine	EN300-1601176-50mg	2-hydroxy-2-phenylacetaldehyde	34025-29-1	50mg	$600.0	2023-09-23
Enamine	EN300-1601176-100mg	2-hydroxy-2-phenylacetaldehyde	34025-29-1	100mg	$628.0	2023-09-23